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(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate (E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 615277-27-5
VCID: VC0385070
InChI: InChI=1S/C21H23FN2O3S/c1-3-23(4-2)11-12-24-18(16-6-5-13-28-16)17(20(26)21(24)27)19(25)14-7-9-15(22)10-8-14/h5-10,13,18,25H,3-4,11-12H2,1-2H3/b19-17+
SMILES: CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)F)[O-])C(=O)C1=O)C3=CC=CS3
Molecular Formula: C21H23FN2O3S
Molecular Weight: 402.5g/mol

(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate

CAS No.: 615277-27-5

Main Products

VCID: VC0385070

Molecular Formula: C21H23FN2O3S

Molecular Weight: 402.5g/mol

(E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate - 615277-27-5

CAS No. 615277-27-5
Product Name (E)-[1-[2-(Diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate
Molecular Formula C21H23FN2O3S
Molecular Weight 402.5g/mol
IUPAC Name (E)-[1-[2-(diethylazaniumyl)ethyl]-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-fluorophenyl)methanolate
Standard InChI InChI=1S/C21H23FN2O3S/c1-3-23(4-2)11-12-24-18(16-6-5-13-28-16)17(20(26)21(24)27)19(25)14-7-9-15(22)10-8-14/h5-10,13,18,25H,3-4,11-12H2,1-2H3/b19-17+
Standard InChIKey GTLIFBQJZIPSKA-HTXNQAPBSA-N
Isomeric SMILES CC[NH+](CC)CCN1C(/C(=C(/C2=CC=C(C=C2)F)\[O-])/C(=O)C1=O)C3=CC=CS3
SMILES CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)F)[O-])C(=O)C1=O)C3=CC=CS3
Canonical SMILES CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)F)[O-])C(=O)C1=O)C3=CC=CS3
PubChem Compound 6385095
Last Modified Nov 11 2021
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